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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B10776118

Abstract: N-Methyl-2-pyrrolidone (NMP) is a widely used organic solvent in the manufacturing
of lithium-ion batteries.[1] Its primary function is to dissolve the polyvinylidene fluoride (PVDF)
binder and create a homogeneous slurry containing the active material and conductive
additives.[2][3] This slurry is then coated onto a current collector to form the battery electrode.
[4] These application notes provide detailed protocols for the use of NMP in the laboratory-
scale preparation of battery electrodes, summarize key quantitative parameters, and outline
essential safety procedures.

Introduction to N-Methylpyrrolidone (NMP)

N-Methyl-2-pyrrolidone is a polar aprotic solvent with excellent chemical and thermal stability.
[5] Its ability to effectively dissolve the PVDF binder is crucial for ensuring strong adhesion
between the electrode components and the current collector, which is vital for battery
performance and longevity.[3][6] The quality of the NMP solvent directly impacts the quality of
the final electrode coating.[1] While NMP is highly effective, it is also associated with health and
environmental risks, making strict adherence to safety protocols imperative.[7][8]

Key Properties of N-Methylpyrrolidone (NMP)
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Property Value References
Molecular Formula C5H9NO [9]
Appearance Colorless transparent liquid [1]09]

Boiling Point 202-204 °C [51[9][10]
Melting Point -24 °C 9]

Flash Point 91-95 °C [7119]
Density ~1.028 g/mL 9]

Purity (Battery Grade) >99.90% 9]

- Soluble in water and various
Solubility ] 9]
organic solvents

Experimental Workflow for Electrode Preparation

The following diagram illustrates the typical workflow for preparing a battery electrode using an
NMP-based slurry.

Slurry Preparation Electrode Fabrication Final Product

Click to download full resolution via product page
Caption: Workflow for NMP-based battery electrode preparation.

Protocol: Cathode Slurry Preparation

This protocol details the steps for preparing a typical NMP-based cathode slurry for a lithium-
ion battery.

3.1 Materials and Equipment
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e Active Material: e.g., Lithium Nickel Manganese Cobalt Oxide (NMC) or Lithium Iron
Phosphate (LFP)

e Conductive Additive: e.g., Super P or C45 Carbon Black
« Binder: Polyvinylidene fluoride (PVDF)
o Solvent: N-Methylpyrrolidone (NMP), battery grade (purity = 99.9%)

o Equipment: Planetary centrifugal mixer, vacuum pump, sealed mixing tank, precision
balance, spatula.

3.2 Experimental Procedure

» Binder Dissolution:
o In a mixing tank, add a pre-calculated amount of NMP solvent.
o Gradually add the PVDF powder to the NMP while stirring.

o Continue stirring for 4-6 hours until the PVDF is completely dissolved, forming a clear,
viscous solution (often referred to as PVDF glue).[11] The solid content of this solution is
typically controlled between 5% and 10%.[11]

o Allow the solution to stand for at least 12 hours (or apply a vacuum) to eliminate any
bubbles formed during mixing.[11]

» Addition of Conductive Agent:
o Transfer a precise amount of the PVDF-NMP solution to the planetary mixer.
o Add the conductive agent (e.g., carbon black).

o Mix at a high speed (e.g., 500+50 rpm rotation) for approximately 1 hour to ensure the
lightweight carbon particles are fully wetted and dispersed into the viscous solution.[11]

o Addition of Active Material:
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o Gradually add the active material powder in portions. For instance, add 50% of the total
active material and mix for 5 minutes.[11]

o Add the remaining 50% of the active material and continue mixing for at least 1.5 hours.
[11] Scrape the mixing paddles as needed to ensure all powder is incorporated.

e Final Homogenization and Viscosity Adjustment:

o Add the remaining NMP solvent to the mixture to achieve the target solid content and
viscosity.

o Increase the mixing speed (e.g., 800-1300 rpm rotation) and continue mixing for 1.5-2
hours to ensure a completely homogeneous slurry.[11]

o After high-speed mixing, reduce the speed for a brief cooling-down period.[11]
» Degassing:

o Before coating, the slurry should be deaerated using a vacuum to remove any trapped air
bubbles, which can cause defects in the final electrode.[12]

3.3 Typical Slurry Formulation Parameters

Parameter Typical Value Range References

Solid Component Ratio (Active

Material : Binder : Conductive 90-96 : 2-5 : 2-5 (Wt%) [5][13]
Additive)

Total Solid Content in Slurry 55 - 80 wt% [14]
Final Slurry Viscosity 1000 - 10000 cps [14][15]

Protocol: Electrode Coating and Drying

This protocol describes the coating of the prepared slurry onto a current collector and the
subsequent drying process.

4.1 Materials and Equipment
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e Prepared Slurry

e Current Collector: Aluminum foil for cathodes

e Equipment: Doctor blade coater, vacuum oven, fume hood.

4.2 Experimental Procedure

o Coating:

o Secure the aluminum current collector foil onto the flat surface of the coater.

o Pour a line of the prepared slurry in front of the doctor blade.

o Move the doctor blade across the foil at a constant, controlled speed to apply a uniform
wet film. The thickness is determined by the gap set on the doctor blade.

e Drying:

o Carefully transfer the coated electrode into an oven.

o The drying process is critical for evaporating the NMP solvent to create a porous electrode
structure.[16]

o A multi-stage drying process is often recommended. A preliminary drying step can be
performed at a lower temperature (e.g., 60-80 °C) for 1 hour to slowly evaporate the bulk
of the NMP.[5][17]

o Follow this with a more intensive drying step under vacuum at a higher temperature (e.g.,
120 °C) for at least 12 hours to remove residual solvent.[5][16]

4.3 Typical Electrode Drying Parameters
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Typical Value
Parameter Notes References
Range
- ) For evaporating the
Initial Drying
60 - 100 °C bulk of the NMP [4][5][10]
Temperature
solvent.
] ) Under vacuum to
Final Drying )
120 - 150 °C remove all residual [51[16][17]
Temperature
solvent.
Highly dependent on

) ] coating thickness,
Drying Time 1to 24 hours ] ] [5][16]
solid loading, and

temperature.

o Vacuum is essential
Air (initial), Vacuum
Atmosphere ] for complete solvent [51[17]
(final)
removal.

Safety Protocols for Handling NMP

NMP is classified as a reproductive hazard and can be absorbed through the skin or by
inhalation.[7][8][18] Strict adherence to safety protocols is mandatory.

5.1 Personal Protective Equipment (PPE)

¢ Gloves: Wear chemical-resistant gloves. Butyl rubber or laminated polyethylene (e.qg.,
SilverShield®) are recommended. NMP can penetrate standard nitrile or latex gloves.[8]

o Eye Protection: Chemical safety goggles and/or a full-face shield must be worn.[19]
o Lab Coat/Apron: Wear an impervious lab coat or apron to prevent skin contact.[19]

» Respiratory Protection: All work must be conducted in a certified chemical fume hood to
control vapor inhalation. If engineering controls are insufficient, a respirator with organic
vapor cartridges may be required.[8]

5.2 Handling and Storage
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o Ventilation: Use NMP only in well-ventilated areas, preferably within a chemical fume hood.
[20][21]

e Ignition Sources: NMP is a combustible liquid. Keep it away from open flames, hot surfaces,
and other sources of ignition.[19][20]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat and direct light.[20]

5.3 Spill and Emergency Procedures

» Spill: In case of a spill, evacuate the area. Remove all ignition sources. Contain the spill with
an absorbent material (e.g., sand, diatomaceous earth) and place it in a suitable container
for disposal.[21]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[20]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Seek medical attention if irritation persists.[19]

 Inhalation: Move the person to fresh air. Seek medical attention if you feel unwell.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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